Cas no 33841-61-1 (2-Octylpyridine)

2-Octylpyridine structure
2-Octylpyridine structure
Product Name:2-Octylpyridine
CAS No:33841-61-1
MF:C13H21N
MW:191.3125436306
CID:292690
PubChem ID:459491
Update Time:2025-04-19

2-Octylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Octylpyridine
    • Pyridine, 2-octyl-
    • DTXSID40332655
    • SCHEMBL919793
    • AKOS016011790
    • DS-6983
    • 2-n-octylpyridine
    • 33841-61-1
    • SB52754
    • JGVIYCAYGMXJBC-UHFFFAOYSA-N
    • Inchi: 1S/C13H21N/c1-2-3-4-5-6-7-10-13-11-8-9-12-14-13/h8-9,11-12H,2-7,10H2,1H3
    • InChI Key: JGVIYCAYGMXJBC-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1CCCCCCCC

Computed Properties

  • Exact Mass: 191.16753
  • Monoisotopic Mass: 191.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9A^2

Experimental Properties

  • PSA: 12.89

2-Octylpyridine Pricemore >>

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